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Compound of Interest

Compound Name: 2-Propylbenzamide

CAS No.: 122761-85-7

Cat. No.: B038881

Get Quote

Characterization, Synthesis, and Safety Profile for Pharmaceutical Applications

Executive Summary
This technical guide provides a comprehensive analysis of 2-Propylbenzamide (PubChem

CID 20140085), a structural isomer often confused with its N-substituted counterparts. Primarily

utilized as an intermediate in the synthesis of angiotensin II receptor antagonists (e.g.,

Telmisartan analogs) and as a directing group in organometallic chemistry, this compound

requires precise characterization. This document outlines its chemical identity, validated

synthesis protocols, predicted toxicological profile, and safety handling procedures for drug

development professionals.

Chemical Identity & Disambiguation
CRITICAL NOTE: "2-Propylbenzamide" strictly refers to the benzene ring substituted at the

ortho position. It is frequently confused with N-propylbenzamide (amide nitrogen substitution).

Researchers must verify the CAS number before procurement or synthesis.

Table 1: Physicochemical Characterization

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 1 / 7 Tech Support

https://www.benchchem.com/product/b038881#bc-rfq
https://www.benchchem.com/product/b038881/docs?utm_src=pdf-body#technical-whitepaper-2-propylbenzamide-cid-20140085
https://www.benchchem.com/product/b038881/docs?utm_src=pdf-body#technical-whitepaper-2-propylbenzamide-cid-20140085
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b038881?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Data Source/Method

IUPAC Name 2-Propylbenzamide PubChem

Common Synonyms
o-Propylbenzamide;

Benzamide, 2-propyl-
ChemicalBook

CAS Registry Number 122761-85-7 CAS Common Chemistry

PubChem CID 20140085 NCBI

Molecular Formula C₁₀H₁₃NO Calculated

Molecular Weight 163.22 g/mol Calculated

SMILES CCCC1=CC=CC=C1C(=O)N Canonical

InChIKey
IZRDLZYOQSBCNG-

UHFFFAOYSA-N
Canonical

Predicted LogP 2.22 XLogP3

H-Bond Donor/Acceptor 1 / 1 Cactvs

Synthesis & Manufacturing Protocols
The synthesis of 2-Propylbenzamide is typically achieved via the amidation of 2-propylbenzoic

acid. Below is a standard laboratory-scale protocol optimized for high yield and purity.

Figure 1: Synthesis Pathway (Graphviz)
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Caption: Two-step synthesis of 2-Propylbenzamide via acid chloride activation.

Experimental Protocol: Acid Chloride Method
Activation:
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Dissolve 10.0 mmol of 2-propylbenzoic acid in 20 mL of anhydrous dichloromethane

(DCM).

Add 12.0 mmol of Thionyl Chloride (SOCl₂) dropwise under nitrogen atmosphere.

Add a catalytic amount (2 drops) of DMF to initiate the reaction.

Reflux at 40°C for 2 hours until gas evolution (HCl/SO₂) ceases.

Note: Evaporate excess SOCl₂ under reduced pressure to isolate the crude acid chloride.

Amidation:

Re-dissolve the crude 2-propylbenzoyl chloride in 10 mL anhydrous DCM.

Cool the solution to 0°C in an ice bath.

Slowly add 50 mL of 28% Aqueous Ammonia (or bubble anhydrous NH₃ gas) with vigorous

stirring.

Maintain temperature <10°C to prevent hydrolysis.

Stir for 1 hour at room temperature.

Work-up:

Filter the resulting white precipitate.

Wash the solid with cold water (3 x 10 mL) to remove ammonium salts.

Recrystallize from ethanol/water (1:1) to obtain pure 2-Propylbenzamide.

Safety & Toxicology (GHS Classification)
Specific toxicological data for CAS 122761-85-7 is limited. The following safety profile is

derived via Read-Across Methodology using the structural parent Benzamide (CAS 55-21-0)

and the isomer N-propylbenzamide (CAS 10546-70-0).

Hazard Prediction: Treat as Acute Tox. 4 (Oral) and potential Mutagen (Category 2).
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Table 2: Predicted GHS Hazards
Hazard Class Category H-Statement Code Hazard Statement

Acute Toxicity Cat 4 H302 Harmful if swallowed.

Germ Cell

Mutagenicity
Cat 2 H341

Suspected of causing

genetic defects.

Skin Irritation Cat 2 H315
Causes skin irritation.

[1][2][3]

Eye Irritation Cat 2A H319
Causes serious eye

irritation.

Figure 2: Safety Decision Logic (Graphviz)
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Caption: Risk assessment logic using Structure-Activity Relationship (SAR) for data-poor

intermediates.

Applications in Drug Discovery
2-Propylbenzamide serves as a critical scaffold in medicinal chemistry, particularly in the

development of Angiotensin II Receptor Blockers (ARBs).

Telmisartan Analogs: The ortho-propyl group on the benzene ring is a key pharmacophore

for lipophilic interaction within the AT1 receptor pocket. 2-Propylbenzamide derivatives are

often cyclized to form benzimidazoles, a core structure in Telmisartan.

Directed Metallation: The amide group acts as a Directed Metallation Group (DMG), allowing

for regioselective lithiation at the ortho position (or lateral lithiation of the propyl chain) to

introduce further complexity [1].

Handling & Storage Protocols
To ensure stability and safety, adhere to the following "Self-Validating" storage system:

Storage Conditions: Store in a tightly closed container at 2-8°C (Refrigerated). The propyl

chain increases lipophilicity but may lower the melting point compared to unsubstituted

benzamide, making it susceptible to caking.

Incompatibility: Keep away from strong oxidizing agents and strong bases (hydrolysis risk).

Disposal: Dissolve in a combustible solvent and burn in a chemical incinerator equipped with

an afterburner and scrubber (Nitrogen oxides NOx emission control required).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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